Cas no 1330784-83-2 (2-methyl-2-propanyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}-1-π Peridinecarboxylate)

2-methyl-2-propanyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}-1-π Peridinecarboxylate structure
1330784-83-2 structure
Product Name:2-methyl-2-propanyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}-1-π Peridinecarboxylate
CAS No:1330784-83-2
MF:C14H24N2O5S
MW:332.415762901306
CID:1231926
PubChem ID:11695663
Update Time:2025-04-20

2-methyl-2-propanyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}-1-π Peridinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-propanyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}-1-π Peridinecarboxylate
    • SCHEMBL14343128
    • tert-butyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}piperidine-1-carboxylate
    • MIEZGECHMGBTJZ-UHFFFAOYSA-N
    • 1-Piperidinecarboxylic acid, 4-[2-cyano-2-[(methylsulfonyl)oxy]ethyl]-, 1,1-dimethylethyl ester
    • 1-Piperidinecarboxylic acid,4-[2-cyano-2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester
    • 1330784-83-2
    • Inchi: 1S/C14H24N2O5S/c1-14(2,3)20-13(17)16-7-5-11(6-8-16)9-12(10-15)21-22(4,18)19/h11-12H,5-9H2,1-4H3
    • InChI Key: MIEZGECHMGBTJZ-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OC(C#N)CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 332.14059304g/mol
  • Monoisotopic Mass: 332.14059304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 105Ų
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